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Compound of Interest

Compound Name: CP-316819

Cat. No.: B7826027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of a stock

solution of CP-316819 in Dimethyl Sulfoxide (DMSO). CP-316819 is a selective inhibitor of

glycogen phosphorylase, a key enzyme in glycogen metabolism.

Physicochemical Properties
A summary of the key quantitative data for CP-316819 is presented in the table below for easy

reference.

Property Value Reference

Molecular Weight 415.87 g/mol [1]

Formula C₂₁H₂₂ClN₃O₄ [1]

Purity ≥98% [1]

CAS Number 186392-43-8

Solubility in DMSO Soluble to 100 mM

IC₅₀ (huSMGPa) 0.017 µM

IC₅₀ (huLGPa) 0.034 µM
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huSMGPa: human skeletal muscle glycogen phosphorylase a huLGPa: human liver glycogen

phosphorylase a

Experimental Protocols
Materials

CP-316819 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of CP-316819 in

DMSO.

Preparation: Ensure a clean and sterile working area. Allow the CP-316819 powder and

DMSO to equilibrate to room temperature before use.

Weighing: Accurately weigh out 4.16 mg of CP-316819 powder and transfer it to a sterile

microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the CP-316819 powder.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: For convenience and to minimize freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes.
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Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).

Stock Solution Dilution Calculator
To prepare stock solutions with different concentrations, use the following formula:

Volume of DMSO (mL) = [Mass of CP-316819 (mg) / 415.87 ( g/mol )] / [Desired Concentration

(mM) / 1000]

The following table provides quick reference volumes for preparing common stock solution

concentrations:

Desired Concentration
Mass of CP-316819 for 1 mL of Stock
Solution

1 mM 0.42 mg

5 mM 2.08 mg

10 mM 4.16 mg

50 mM 20.80 mg

Signaling Pathway and Experimental Workflow
Mechanism of Action of CP-316819
CP-316819 is a selective inhibitor of glycogen phosphorylase. This enzyme catalyzes the rate-

limiting step in glycogenolysis, the breakdown of glycogen into glucose-1-phosphate. By

inhibiting this enzyme, CP-316819 prevents the mobilization of glucose from glycogen stores.

This mechanism is of interest in various research areas, including the study of metabolic

diseases like type 2 diabetes and neurological conditions where brain glycogen metabolism

plays a role.
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Caption: Mechanism of CP-316819 action.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing the CP-316819 stock

solution.
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Caption: Workflow for CP-316819 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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